Cas no 1361748-40-4 (2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid
• CAS No: 1361748-40-4
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932898
• Update Time: 2025-06-14

2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-6(2-9(15)16)7(10(11)12)4-14-8(5)3-13/h4,10H,2-3,13H2,1H3,(H,15,16)
• InChI Key： MFIKTDJDKQYILR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(C)=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid

Latest Research on 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid (CAS: 1361748-40-4)

2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid (CAS: 1361748-40-4) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and an aminomethyl substituent, which contribute to its potential pharmacological properties. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and therapeutic agents for inflammatory and metabolic disorders.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid exhibits significant inhibitory activity against certain kinases, which are critical targets in the treatment of autoimmune diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms and affinity of the compound, providing a foundation for further optimization.

In addition to its anti-inflammatory potential, recent research has also highlighted the compound's utility in metabolic disorder therapeutics. A preclinical study conducted in 2024 reported that 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid could modulate key metabolic pathways, such as glucose uptake and lipid metabolism, in animal models. These findings suggest its potential as a lead compound for the development of new treatments for diabetes and obesity-related conditions.

The synthesis and characterization of 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid have also been a focus of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity. Furthermore, computational studies have provided insights into its physicochemical properties, such as solubility and stability, which are crucial for its formulation and delivery in pharmaceutical applications.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical and clinical studies. However, the current body of research underscores the potential of 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid as a versatile scaffold for drug development, warranting continued exploration and investment.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-4-acetic acid (CAS: 1361748-40-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse pharmacological properties and structural uniqueness make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for innovative therapeutic solutions addressing unmet medical needs in inflammation and metabolic disorders.